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Compound of Interest

Compound Name: DosatiLink-2
CAS No.: 26351-71-3
Cat. No.: B1679016
Get Quote
. J

For Research Use Only. Not for use in diagnostic procedures.

Introduction

DosatiLink-2 is a novel, investigational antibody-drug conjugate (ADC) currently in preclinical
development for oncology applications. These application notes provide detailed protocols for
the dosage and administration of DosatiLink-2 in mouse models, designed for researchers,
scientists, and drug development professionals. The following guidelines are based on
established methodologies for similar biologic therapeutics and are intended to ensure
reproducibility and accuracy in preclinical efficacy and toxicology studies.

Data Presentation
Table 1: Recommended Dosage and Administration for
Efficacy Studies
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Parameter

Recommendation

Details

Mouse Strain

C57BL/6, Balb/c, or other
appropriate syngeneic or

immunodeficient strains

Strain selection should be
based on the tumor model

used.

Tumor Model

Syngeneic (e.g., MC38, B16-
F10) or Xenogratft (e.g.,
UMSCC?2)

Tumor cells are typically

implanted subcutaneously.

Dosage Range

1-10 mg/kg

Dose selection should be
optimized based on preliminary

toxicology studies.

Administration Route

Intravenous (i.v.) or

Intraperitoneal (i.p.)

l.v. administration is often
preferred for uniform
distribution.[1]

Dosing Schedule

Every 3-4 days (q3d or g4d)

A higher initial loading dose

may be considered.[1]

Vehicle

Sterile Phosphate-Buffered
Saline (PBS), pH 7.4

The final formulation should be

sterile-filtered.

Monitoring

Tumor volume, body weight,

clinical signs of toxicity

Measurements should be

taken 2-3 times per week.

Table 2: Example Dosing Regimens from Preclinical
Studies with Similar Biologics
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Administration

Compound Dosage Mouse Model Reference
Route
. K1735M2
F8-1L2 1.5-2.5mg/kg AYA [2]
Melanoma
Anti-PD-1 200-500 p ] Syngeneic tumor 1
i.p.
(RMP1-14) g/mouse P models
Anti-PD-L1 100-250 p ) Syngeneic tumor 1
i.p.
(10F.9G2) g/mouse P models
_ UMSCC2
Docetaxel (MTD) 6 mg/kg g4d i.p. [3]
Xenograft
Docetaxel 1 ma/ka/d ] UMSCC2 3l
m a i.p.
(Metronomic) S P Xenograft

Experimental Protocols

Protocol 1: In Vivo Efficacy Study in a Syngeneic Mouse
Tumor Model

1.

Animal Handling and Acclimatization

Procure mice from a reputable vendor and allow them to acclimatize for at least one week
prior to the start of the experiment.

House mice in a specific pathogen-free (SPF) facility with a 12-hour light/dark cycle and
provide ad libitum access to food and water.

All animal procedures should be performed in accordance with institutional guidelines and
approved by the Institutional Animal Care and Use Committee (IACUC).

. Tumor Cell Implantation

Culture tumor cells (e.g., MC38 colon adenocarcinoma) in appropriate media until they reach
70-80% confluency.
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Harvest cells and resuspend them in sterile, serum-free media or PBS at a concentration of
1 x 1077 cells/mL.

Subcutaneously inject 1 x 10”6 cells (in 100 pL) into the right flank of each mouse.
. Tumor Growth Monitoring and Randomization

Monitor tumor growth by measuring the length and width of the tumor with digital calipers
every 2-3 days.

Calculate tumor volume using the formula: (Length x Width"2) / 2.

When tumors reach an average volume of approximately 100 mms3, randomize the mice into
treatment groups (n=8-10 mice per group).

. DosatiLink-2 Preparation and Administration
Reconstitute lyophilized DosatiLink-2 in sterile PBS to the desired stock concentration.

Further dilute the stock solution with sterile PBS to the final dosing concentration based on
the average body weight of the mice in each group.

Administer DosatiLink-2 via intravenous (tail vein) or intraperitoneal injection according to
the dosing schedule outlined in Table 1.

The control group should receive an equivalent volume of the vehicle (sterile PBS).
. Monitoring of Efficacy and Toxicity
Continue to measure tumor volume and body weight 2-3 times per week.

Monitor the mice daily for any clinical signs of toxicity, such as changes in posture, activity, or
fur texture.

The study should be terminated when tumors in the control group reach the maximum
allowed size as per institutional guidelines, or if signs of excessive toxicity are observed.

. Endpoint Analysis
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e At the end of the study, euthanize the mice and collect tumors and other relevant tissues for
further analysis (e.g., histology, immunohistochemistry, or biomarker analysis).

Visualizations
Signaling Pathway
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Caption: Hypothetical signaling pathway for DosatiLink-2 in a tumor cell.
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Caption: Experimental workflow for in vivo efficacy studies of DosatiLink-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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